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Compound of Interest
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Compound Name:
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Cat. No.: B020224

An In-depth Technical Guide to Methyl 2-
oxopiperidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-oxopiperidine-3-carboxylate is a heterocyclic organic compound belonging to the
piperidine class. Piperidines are significant structural motifs in a vast array of natural products
and synthetic pharmaceuticals, exhibiting a wide range of biological activities. This technical
guide provides a comprehensive overview of the chemical structure, nomenclature, and
available data for Methyl 2-oxopiperidine-3-carboxylate, serving as a valuable resource for
researchers in medicinal chemistry and drug development. Due to the limited availability of
specific experimental data for the methyl ester, this guide also includes comparative data for its
close analog, Ethyl 2-oxopiperidine-3-carboxylate, to provide a more complete technical
context.

Chemical Structure and Nomenclature

The chemical structure and nomenclature of Methyl 2-oxopiperidine-3-carboxylate are
fundamental to its identity and reactivity.

Chemical Structure:
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The structure consists of a six-membered piperidine ring with an oxo group at the 2-position
and a methyl carboxylate group at the 3-position.

Nomenclature:
o Systematic IUPAC Name: Methyl 2-oxopiperidine-3-carboxylate
e CAS Number: 106118-94-9[1][2][31[4]

The structure of the parent compound, 2-Oxopiperidine-3-carboxylic acid, is also provided for
reference.[1]

Structural Relationship Diagram

Structural Relationship of 2-Oxopiperidine-3-carboxylate Derivatives
2-Oxopiperidine-3-carboxylic Acid
(CAS: 41888-21-5)

Esterification Esterification
(Methanol) (Ethanol)

Methyl 2-oxopiperidine-3-carboxylate Ethyl 2-oxopiperidine-3-carboxylate
(CAS: 106118-94-9) (CAS: 3731-16-6)

Click to download full resolution via product page

Caption: Relationship between the parent acid and its methyl and ethyl esters.

Physicochemical Properties

Quantitative data for Methyl 2-oxopiperidine-3-carboxylate is limited. The following table
summarizes the available data for the methyl ester and provides a more comprehensive
dataset for the analogous ethyl ester for comparison.
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Methyl 2-oxopiperidine-3- Ethyl 2-oxopiperidine-3-

Property
carboxylate carboxylate
Molecular Formula C7H11NOs CsH13NOs3[5]
Molecular Weight 157.17 g/mol [2] 171.19 g/mol [5]
CAS Number 106118-94-9[1][2][3][4] 3731-16-6[5]
- White to off-white crystalline
Appearance Not specified
powder[5]
Melting Point Not specified 80-82 °C[5]
Boiling Point Not specified 326 °C at 760 mmHg[5]
Density Not specified 1.118 g/cm3[5]
Flash Point Not specified 150.9 °C[5]
- DUMNOWYWTAYLJN-
InChl Key Not specified
UHFFFAOYSA-N[5]
SMILES COC(=0)C1CCCC(=0O)N1 CCOC(=0)C1CCCC(=0O)N1[5]
Synthesis

A detailed experimental protocol for the synthesis of Methyl 2-oxopiperidine-3-carboxylate is
not readily available in the public domain. However, a general synthetic approach involves the
esterification of 2-oxopiperidine-3-carboxylic acid with methanol, typically in the presence of an
acid catalyst.

General Synthetic Workflow
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Generalized Synthesis of Methyl 2-oxopiperidine-3-carboxylate

Starting Materials

G—Oxopiperidine-3-carboxy|ic Acia Methanol [ Acid Catalyst (e.g., H2SOa4) ]

Rea

ction

Mixing and Refluxing

Workup and Purification

Neutralization

Extraction

Gurification (e.q., Chromatographya

Final Rroduct

Methyl 2-oxopiperidine-3-carboxylate
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Caption: A generalized workflow for the synthesis of the target compound.
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Biological Activity

There is currently no specific information available in the scientific literature regarding the
biological activity or signaling pathways of Methyl 2-oxopiperidine-3-carboxylate. However,
the piperidine scaffold is a well-established pharmacophore present in numerous biologically
active molecules.[6] Derivatives of piperidine have shown a wide range of activities, including
but not limited to, antimicrobial and antidepressant effects.[7][8] Further research is required to
elucidate the specific biological profile of Methyl 2-oxopiperidine-3-carboxylate.

Safety and Handling

Specific toxicity data for Methyl 2-oxopiperidine-3-carboxylate is not available. For the parent
compound, 2-Oxopiperidine-3-carboxylic acid, the GHS hazard statements indicate that it
causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[1] It is recommended to handle Methyl 2-oxopiperidine-3-carboxylate with the
standard precautions for laboratory chemicals, including the use of personal protective
equipment such as gloves and safety glasses, and to work in a well-ventilated area.

Conclusion

Methyl 2-oxopiperidine-3-carboxylate is a research chemical with limited publicly available
data. This guide has summarized the known information regarding its structure, nomenclature,
and physicochemical properties, supplemented with data from its ethyl ester analog for a more
comprehensive understanding. The provided general synthetic workflow offers a potential route
for its preparation. Future research into the biological activities of this compound could be a
promising area of investigation, given the established importance of the piperidine scaffold in
medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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